Cas no 1323326-84-6 (N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide)

• Product Name: N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide
• CAS No: 1323326-84-6
• MF: C₂₃H₂₆N₂O₂S
• MW: 394.529744625092
• CID: 5767724
• PubChem ID: 49716056
• Update Time: 2025-09-27

N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1323326-84-6
• SR-01000925491-1
• SR-01000925491
• VU0524075-1
• F5854-3024
• AKOS024522656
• N-((1-methyl-1H-pyrrol-2-yl)methyl)-4-phenyl-N-(thiophen-2-ylmethyl)tetrahydro-2H-pyran-4-carboxamide
• N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide
• N-[(1-methylpyrrol-2-yl)methyl]-4-phenyl-N-(thiophen-2-ylmethyl)oxane-4-carboxamide
• 2H-Pyran-4-carboxamide, tetrahydro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-(2-thienylmethyl)-

• Inchi： 1S/C23H26N2O2S/c1-24-13-5-9-20(24)17-25(18-21-10-6-16-28-21)22(26)23(11-14-27-15-12-23)19-7-3-2-4-8-19/h2-10,13,16H,11-12,14-15,17-18H2,1H3
• InChI Key： HUAIDRNAEVVTBX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(CC1=CC=CN1C)C(C1(C2C=CC=CC=2)CCOCC1)=O

Computed Properties

• Exact Mass: 394.17149925g/mol
• Monoisotopic Mass: 394.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.7Ų

Additional information on N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide

Comprehensive Analysis of N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide (CAS No. 1323326-84-6)

The compound N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide (CAS No. 1323326-84-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a pyrrole ring, a thiophene moiety, and a phenyl group, makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its hybrid heterocyclic framework.

In recent years, the demand for novel heterocyclic compounds like N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide has surged, driven by the need for innovative therapeutics. The compound's CAS No. 1323326-84-6 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its oxane-4-carboxamide backbone is particularly noteworthy, as it resembles scaffolds found in several FDA-approved drugs, suggesting potential bioavailability and metabolic stability.

One of the most intriguing aspects of this compound is its dual pyrrole-thiophene functionality. Pyrroles are known for their electron-rich nature and role in bioactive molecules, while thiophenes are valued for their aromaticity and synthetic versatility. The combination of these features in N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide opens doors to applications in targeted drug delivery and enzyme inhibition. Recent studies have explored its interactions with G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical research.

The synthetic route to CAS No. 1323326-84-6 often involves multi-step organic transformations, including amide coupling and N-alkylation reactions. These methods are widely discussed in organic chemistry forums, where researchers seek optimized protocols for high-yield production. The compound's phenyl-oxane segment also contributes to its lipophilicity, a critical factor in drug design for crossing biological membranes.

From an industrial perspective, N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide is often highlighted in discussions about fragment-based drug discovery (FBDD). Its modular structure allows for easy derivatization, making it a valuable building block in combinatorial chemistry. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the needs of academic and pharmaceutical clients.

Environmental and regulatory considerations are also part of the conversation surrounding CAS No. 1323326-84-6. While not classified as hazardous, its handling requires standard laboratory safety measures. Researchers are increasingly interested in green chemistry approaches to synthesize such compounds, aligning with global sustainability trends.

In summary, N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide represents a fascinating intersection of synthetic chemistry and biomedical research. Its CAS No. 1323326-84-6 serves as a key identifier for scientists exploring its full potential, from drug development to material science. As the scientific community continues to unravel its properties, this compound is poised to remain a subject of intense study and innovation.